Cas no 80494-06-0 (2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-)
![2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl- structure](https://www.kuujia.com/scimg/cas/80494-06-0x500.png)
80494-06-0 structure
Product name:2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-
2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-
- 8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenylchromen-2-one
- NSC371155
- DTXSID10419609
- 80494-06-0
- NSC-371155
-
- Inchi: InChI=1S/C20H21NO5/c22-10-8-21(9-11-23)13-17-18(24)7-6-15-16(12-19(25)26-20(15)17)14-4-2-1-3-5-14/h1-7,12,22-24H,8-11,13H2
- InChI Key: CVTFGNYCOFIWOG-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3CN(CCO)CCO)O
Computed Properties
- Exact Mass: 355.14197277g/mol
- Monoisotopic Mass: 355.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.2Ų
- XLogP3: 1.2
2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl- Related Literature
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Raihana Begum,Xin Yu Chin,Mingjie Li,Bahulayan Damodaran,Tze Chien Sum Chem. Commun., 2019,55, 5451-5454
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Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
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Ruth H. Howard,Carlos Alonso-Moreno,Lewis M. Broomfield,David L. Hughes,Joseph A. Wright,Manfred Bochmann Dalton Trans., 2009, 8667-8682
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